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Compound of Interest

Compound Name: 5-Acetyloxindole

Cat. No.: B1336615

Technical Guide: N-Acetyloxindole

Disclaimer: The initial request specified "5-Acetyloxindole." However, a thorough literature
and database search revealed a lack of consistent and substantial information for a compound
with this specific name. It is plausible that the intended compound of interest was N-
Acetyloxindole (also known as 1-Acetylindolin-2-one), for which there is available scientific
data. This technical guide will, therefore, focus on the molecular structure, properties, and
available biological information for N-Acetyloxindole.

Molecular Structure and Properties

N-Acetyloxindole is a derivative of oxindole where an acetyl group is attached to the nitrogen
atom of the indolin-2-one core.

Molecular Formula: C10HaNO:2
Molecular Weight: 175.18 g/mol [1][2]
Below is a diagram of the molecular structure of N-Acetyloxindole.

Caption: Molecular structure of N-Acetyloxindole.

Quantitative Data Summary

The following table summarizes the key quantitative data for N-Acetyloxindole.
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Property Value Reference
Molecular Formula C10HoNO:2 [1112]
Molecular Weight 175.18 g/mol [1][2]

CAS Number 21905-78-2 [1]

Melting Point 127-131 °C [1]

Boiling Point 399.8 °C at 760 mmHg [1]

Density 1.275 g/cm3 [1]

Experimental Protocols
Synthesis of N-Acetyloxindole

A common method for the synthesis of N-Acetyloxindole involves the acetylation of 2-oxoindole
(oxindole) using acetic anhydride.

Reaction: 2-oxoindole + Acetic Anhydride — N-Acetyloxindole + Acetic Acid

Materials:

2-oxoindole

e Acetic anhydride

e Pyridine (as a catalyst, optional)

e Anhydrous solvent (e.g., dichloromethane, chloroform)

e |ce bath

 Stirring apparatus

e Separatory funnel

 Rotary evaporator
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o Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

e Dissolve 2-oxoindole in an anhydrous solvent in a round-bottom flask.
e Cool the solution in an ice bath.

» Slowly add acetic anhydride to the cooled solution with continuous stirring. A catalytic
amount of pyridine can be added to facilitate the reaction.

 Allow the reaction mixture to slowly warm to room temperature and continue stirring for
several hours until the reaction is complete (monitoring by TLC is recommended).

e Once the reaction is complete, wash the mixture with a saturated aqueous solution of
sodium bicarbonate to neutralize any excess acetic anhydride and acetic acid.

» Extract the aqueous layer with the organic solvent used in the reaction.

o Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

» Remove the solvent under reduced pressure using a rotary evaporator.

» Purify the crude product by recrystallization to obtain pure N-Acetyloxindole.

Below is a diagram illustrating the experimental workflow for the synthesis of N-Acetyloxindole.
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Synthesis Workflow of N-Acetyloxindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1336615#5-acetyloxindole-molecular-structure-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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